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Pinealon vs. Epitalon: Core Comparison

Aspect Pinealon Epitalon

Chemical Synthetic tripeptide (Glu-Asp-Arg, EDR)  Synthetic tetrapeptide (Ala-Glu-Asp-Gly,
Structure [1]1[2] AEDG) [3]

Primary Neuroprotection, cognitive resilience, Telomere maintenance, circadian

Research Focus

Proposed
Mechanism of
Action

Key
Experimental
Findings

Research
Context

anti-apoptosis [1] [4] [5]

Modulates gene expression; reduces
oxidative stress & apoptosis; may
influence MAPK/ERK pathway [1] [5]

Reduces neuronal apoptosis (caspase-
3); protects against oxidative stress &
hypoxia; improves memory in animal
models [1] [2] [5]

Preclinical (cell cultures, animal
models); minimal human data [4]

regulation, endocrine/metabolic function,
longevity [3] [4]

Activates telomerase; modulates pineal
gland function; antioxidant effects [3] [4]

Increases telomere length in cell lines;
improves melatonin synthesis;
normalizes glucose/insulin in primate
models [3] [4]

Preclinical (cell lines, animal models,
some primate studies); limited human
data [3] [4]
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Aspect Pinealon Epitalon
Regulatory Not FDA-approved; for research use Not FDA-approved; for research use
Status only [6] [2] only [3] [6]

Detailed Mechanisms of Action

The distinct biological profiles of Pinealon and Epitalon arise from their different proposed mechanisms of

action at the cellular level.

Proposed Neuroprotective Mechanism of Pinealon (EDR) Research suggests Pinealon may enter cells

and influence gene expression, leading to a cascade of neuroprotective effects. The diagram below illustrates

this proposed signaling pathway, synthesized from available studies [1] [5].
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Proposed Anti-Aging Mechanism of Epitalon (AEDG) Epitalon's mechanism is primarily associated with
systemic anti-aging effects, particularly through the activation of telomerase, the enzyme responsible for

maintaining telomeres [3] [4].
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Summary of Key Experimental Data
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The following table summarizes quantitative findings and the methodologies from key studies, providing a

reference for experimental design.

Peptide Key Finding (Quantitative) Experimental Model & Protocol

| Pinealon (EDR) | Reduced oxidative DNA damage by 23% (8-OHdG level: 0.31 + 0.03 vs 0.40 £ 0.04 in
control) [7]. | Medel: Human induced neurons from aged donor fibroblasts [7]. Protocol: Cells treated with
10 pg/mL EDR peptide for 10 days. Oxidative DNA damage assessed via 8-OHdG immunofluorescence. | |
Pinealon (EDR) | Protected dendritic spines, preventing loss of mushroom-shaped spines in a model of
Alzheimer's disease [1]. | Model: Hippocampal neuron cultures from mice with Alzheimer's disease (AD)
[1]. Protocol: Cultures treated with EDR peptide; spine morphology and count analyzed. | | Epitalon
(AEDG) | Increased telomere length in human cell lines via upregulation of telomerase (hTERT) or ALT
pathway activation [4]. | Model: Normal human epithelial cells and fibroblasts [4]. Protocol: Cell cultures
treated with Epitalon; telomere length measured, and telomerase activity assessed. | | Epitalon (AEDG) | In
aged rhesus monkeys, it lowered glucose and insulin levels and boosted melatonin [4]. | Model: Aged
rhesus monkeys [4]. Protocol: Animals treated with Epitalon; glucose tolerance tests and hormonal levels

(insulin, melatonin) monitored. |

Research Implications and Synergies

From a research perspective, the differing mechanisms of Pinealon and Epitalon suggest they are not

interchangeable but could potentially be complementary.

e Choosing a Peptide for Study: Your research objective should guide the choice. Epitalon is more
relevant for studies on cellular aging, telomere biology, and systemic metabolic or circadian
regulation. Pinealon is better suited for investigations focused on neural protection, cognitive
performance, and resilience to oxidative stress or hypoxia [4].

¢ Potential for Synergy: Given that one peptide targets neural health and the other targets systemic
aging, a logical hypothesis is that they could work synergistically. Research could explore whether
combining them provides broader protective effects, especially in complex models of age-related
neurodegeneration [4].

¢ Critical Considerations: It is crucial to note that the existing evidence is almost entirely preclinical
(in vitro and animal models). The safety and efficacy of these peptides in humans remain largely
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unestablished [3] [2] [4]. Furthermore, the chemical purity of research compounds is a critical variable
that must be verified to ensure experimental validity and reproducibility [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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